Cas no 160602-48-2 (3-Amino-6-ethynylpicolinonitrile)
3-Amino-6-ethynylpicolinonitrile is a versatile heterocyclic compound featuring both amino and ethynyl functional groups on a picolinonitrile scaffold. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for constructing nitrogen-containing heterocycles and pharmaceutical building blocks. The presence of the ethynyl group enables click chemistry applications, such as Huisgen cycloadditions, while the amino and nitrile functionalities offer additional reactivity for further derivatization. This compound is particularly useful in medicinal chemistry for the development of targeted small-molecule inhibitors and agrochemicals. Its stability and well-defined reactivity profile ensure consistent performance in synthetic applications.
160602-48-2 structure
Product Name:3-Amino-6-ethynylpicolinonitrile
CAS No:160602-48-2
MF:C8H5N3
MW:143.145400762558
MDL:MFCD18816425
CID:109542
PubChem ID:19040788
Update Time:2025-05-28
3-Amino-6-ethynylpicolinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarbonitrile,3-amino-6-ethynyl-
- 2-Pyridinecarbonitrile,3-amino-6-ethynyl-(9CI)
- 3-amino-6-ethynylpicolinonitrile
- 3-amino-6-ethynylpyridine-2-carbonitrile
- 3-amino-2-cyano-6-ethynylpyridine
- C73039
- SCHEMBL8895804
- MFCD18816425
- 3-amino-6-ethynyl-pyridine-2-carbonitrile
- CS-0161139
- 160602-48-2
- KVBCRCSVCZOGSH-UHFFFAOYSA-N
- BS-15843
- AKOS006352298
- DB-270998
- 2-PYRIDINECARBONITRILE, 3-AMINO-6-ETHYNYL-
- 3-Amino-6-ethynylpicolinonitrile
-
- MDL: MFCD18816425
- Inchi: 1S/C8H5N3/c1-2-6-3-4-7(10)8(5-9)11-6/h1,3-4H,10H2
- InChI Key: KVBCRCSVCZOGSH-UHFFFAOYSA-N
- SMILES: N1C(C#C)=CC=C(C=1C#N)N
Computed Properties
- Exact Mass: 143.04845
- Monoisotopic Mass: 143.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 62.7
Experimental Properties
- PSA: 62.7
3-Amino-6-ethynylpicolinonitrile Security Information
- Signal Word:Warning
- Hazard Statement: H302-H312-H332
- Warning Statement: P280
- Storage Condition:Keep in dark place,Inert atmosphere,Room temperature(BD525206)
3-Amino-6-ethynylpicolinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YV068-200mg |
3-Amino-6-ethynylpicolinonitrile |
160602-48-2 | 95% | 200mg |
645.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YV068-50mg |
3-Amino-6-ethynylpicolinonitrile |
160602-48-2 | 95% | 50mg |
258.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YV068-100mg |
3-Amino-6-ethynylpicolinonitrile |
160602-48-2 | 95% | 100mg |
471CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YV068-250mg |
3-Amino-6-ethynylpicolinonitrile |
160602-48-2 | 95% | 250mg |
972CNY | 2021-05-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A900634-100mg |
3-Amino-6-ethynylpicolinonitrile |
160602-48-2 | 95% | 100mg |
¥317.70 | 2022-09-29 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X21345-1g |
3-Amino-6-ethynylpicolinonitrile |
160602-48-2 | 95% | 1g |
¥1684.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X21345-250mg |
3-Amino-6-ethynylpicolinonitrile |
160602-48-2 | 95% | 250mg |
¥678.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X21345-100mg |
3-Amino-6-ethynylpicolinonitrile |
160602-48-2 | 95% | 100mg |
¥336.0 | 2024-07-18 | |
| Chemenu | CM506983-250mg |
3-Amino-6-ethynylpicolinonitrile |
160602-48-2 | 95% | 250mg |
$106 | 2022-06-12 | |
| Chemenu | CM506983-1g |
3-Amino-6-ethynylpicolinonitrile |
160602-48-2 | 95% | 1g |
$233 | 2022-06-12 |
3-Amino-6-ethynylpicolinonitrile Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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